Cas no 94507-74-1 (4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 94507-74-1
• MF: C₅H₆N₂O₂S₂
• MW: 190.243338108063
• MDL: MFCD18822155
• CID: 798642
• PubChem ID: 21790612
• Update Time: 2025-04-19

4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(methylthio)thiazole-5-carboxylic acid
• 4-amino-2-methylsulfanyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylicacid,4-amino-2-(methylthio)-(9CI)
• 4-amino-2-(methylsulfanyl)-1,3-thiazole-5-carboxylic acid
• EN300-143906
• DTXSID70618111
• 4-Amino-2-(methylthio)thiazole-5-carboxylicacid
• SCHEMBL1158327
• AKOS015900972
• 5-Thiazolecarboxylic acid, 4-amino-2-(methylthio)-
• 94507-74-1

• MDL： MFCD18822155
• Inchi： 1S/C5H6N2O2S2/c1-10-5-7-3(6)2(11-5)4(8)9/h6H2,1H3,(H,8,9)
• InChI Key： OYVUPWQZRUDZLJ-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(=O)O)N)SC

Computed Properties

• Exact Mass: 189.98706979g/mol
• Monoisotopic Mass: 189.98706979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives